Cas no 14919-36-9 (Decanoyl-L-carnitine chloride)

• Product Name: Decanoyl-L-carnitine chloride
• CAS No: 14919-36-9
• MF: C₁₇H₃₄ClNO₄
• MW: 351.909164905548
• CID: 136511
• PubChem ID: 24802062
• Update Time: 2025-06-14

Decanoyl-L-carnitine chloride Chemical and Physical Properties

Names and Identifiers

• Dl-decanoylcarnitine chloride
• (±)-Decanoylcarnitine chloride
• Decanoyl-L-carnitine chloride
• (+/-)-DECANOYLCARNITINE CHLORIDE
• SR-01000597756-1
• AKOS015911625
• Decanoylcarnitine (chloride)
• Decanoyl-DL-carnitine chloride
• J-008564
• SR-01000597756
• 18822-87-2
• SCHEMBL5399968
• (3-carboxy-2-decanoyloxypropyl)-trimethylazanium;chloride
• 3-Carboxy-2-(decanoyloxy)-N,N,N-trimethylpropan-1-aminium chloride
• D-0270
• 14919-36-9
• 3-Carboxy-2-(decanoyloxy)-N,N,N-trimethylpropan-1-aminiumchloride
• Decanoyl-L-carnitine chloride≥ 98% (TLC)
• DL-Decanoylcarnitine (chloride)
• CS-0020634
• HY-100955
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxodecyl)oxy]-, chloride (1:1)
• Trimethyl 3-carboxy-2-decanoyloxypropylammonium chloride
• G77826

• Inchi： 1S/C17H33NO4.ClH/c1-5-6-7-8-9-10-11-12-17(21)22-15(13-16(19)20)14-18(2,3)4;/h15H,5-14H2,1-4H3;1H
• InChI Key： KETNUEKCBCWXCU-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(CCCCCCCCC)=O)C(CC(=O)O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 351.21800
• Monoisotopic Mass: 351.2176363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 323
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 0.22380

Decanoyl-L-carnitine chloride Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Decanoyl-L-carnitine chloride

Recent Advances in Decanoyl-L-carnitine chloride (CAS: 14919-36-9) Research: A Comprehensive Review

Decanoyl-L-carnitine chloride (CAS: 14919-36-9) is a derivative of L-carnitine, a naturally occurring compound involved in fatty acid metabolism. This modified form, featuring a decanoyl group, has garnered significant attention in recent years due to its potential applications in metabolic disorders, neurodegenerative diseases, and as a biomarker for various pathological conditions. The compound's unique chemical properties and biological activities make it a subject of intense research in the chemical, biological, and pharmaceutical sciences.

Recent studies have focused on elucidating the molecular mechanisms underlying the therapeutic effects of Decanoyl-L-carnitine chloride. A 2023 study published in the Journal of Lipid Research demonstrated its role in modulating mitochondrial function, particularly in enhancing fatty acid oxidation in models of metabolic syndrome. The study employed advanced mass spectrometry techniques to track the compound's distribution and metabolism in vivo, revealing its preferential accumulation in tissues with high energy demands, such as the heart and skeletal muscle.

In the field of neurodegenerative diseases, research has explored the neuroprotective properties of Decanoyl-L-carnitine chloride. A groundbreaking 2024 paper in Neurochemistry International reported its ability to cross the blood-brain barrier and mitigate oxidative stress in neuronal cells. The study utilized both in vitro models and transgenic mouse models of Alzheimer's disease, showing significant reduction in amyloid-beta accumulation and improvement in cognitive functions following treatment with Decanoyl-L-carnitine chloride.

The compound's potential as a diagnostic biomarker has also been investigated. Clinical studies have identified elevated levels of Decanoyl-L-carnitine chloride in plasma samples from patients with type 2 diabetes and non-alcoholic fatty liver disease (NAFLD). These findings, published in Clinical Chemistry in early 2024, suggest its utility in early disease detection and monitoring therapeutic responses. The research team developed a highly sensitive LC-MS/MS method for accurate quantification of the compound in biological samples.

From a pharmaceutical development perspective, recent advances in formulation technology have addressed previous challenges with Decanoyl-L-carnitine chloride's solubility and stability. A 2023 patent application disclosed novel liposomal encapsulation techniques that significantly improve the compound's bioavailability. This technological breakthrough, combined with the growing body of evidence supporting its therapeutic potential, positions Decanoyl-L-carnitine chloride as a promising candidate for further drug development.

Future research directions include large-scale clinical trials to validate its efficacy in human subjects, exploration of structure-activity relationships to optimize therapeutic effects, and investigation of potential combination therapies. The accumulating evidence suggests that Decanoyl-L-carnitine chloride (CAS: 14919-36-9) may represent a significant advancement in the treatment of metabolic and neurological disorders, warranting continued research attention in the coming years.